1-butyl-N-{4-[(2-ethyl-6-methylphenyl)carbamoyl]phenyl}-5-oxopyrrolidine-3-carboxamide
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Overview
Description
Preparation Methods
The synthesis of 1-BUTYL-N-{4-[(2-ETHYL-6-METHYLANILINO)CARBONYL]PHENYL}-5-OXO-3-PYRROLIDINECARBOXAMIDE involves multiple steps, starting from readily available starting materialsIndustrial production methods may involve optimizing reaction conditions to increase yield and purity, such as using specific catalysts or solvents .
Chemical Reactions Analysis
1-BUTYL-N-{4-[(2-ETHYL-6-METHYLANILINO)CARBONYL]PHENYL}-5-OXO-3-PYRROLIDINECARBOXAMIDE can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups.
Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.
Scientific Research Applications
Chemistry: It can be used as a building block for synthesizing more complex molecules.
Biology: It may serve as a probe to study biological processes involving pyrrolidine derivatives.
Medicine: It could be investigated for its potential therapeutic properties.
Industry: It might be used in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 1-BUTYL-N-{4-[(2-ETHYL-6-METHYLANILINO)CARBONYL]PHENYL}-5-OXO-3-PYRROLIDINECARBOXAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and the biological system involved .
Comparison with Similar Compounds
Similar compounds to 1-BUTYL-N-{4-[(2-ETHYL-6-METHYLANILINO)CARBONYL]PHENYL}-5-OXO-3-PYRROLIDINECARBOXAMIDE include other pyrrolidine derivatives. These compounds share the pyrrolidine ring structure but differ in their substituents, which can significantly impact their chemical and biological properties. For example, derivatives with different alkyl or aryl groups may exhibit varying degrees of activity in biological assays or different reactivity in chemical reactions .
Properties
Molecular Formula |
C25H31N3O3 |
---|---|
Molecular Weight |
421.5 g/mol |
IUPAC Name |
1-butyl-N-[4-[(2-ethyl-6-methylphenyl)carbamoyl]phenyl]-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C25H31N3O3/c1-4-6-14-28-16-20(15-22(28)29)25(31)26-21-12-10-19(11-13-21)24(30)27-23-17(3)8-7-9-18(23)5-2/h7-13,20H,4-6,14-16H2,1-3H3,(H,26,31)(H,27,30) |
InChI Key |
SKSRULXKQLTKLK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1CC(CC1=O)C(=O)NC2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3CC)C |
Origin of Product |
United States |
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